Cas no 2060037-14-9 (1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2060037-14-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• MDL: MFCD30487904
• CID: 5163734
• PubChem ID: 125452930
• Update Time: 2025-08-05

1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(1,1-dimethylpropyl)-1-methyl-
• 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

• MDL： MFCD30487904
• Inchi： 1S/C13H24O2/c1-5-12(2,3)10-6-8-13(4,9-7-10)11(14)15/h10H,5-9H2,1-4H3,(H,14,15)
• InChI Key： MPMCEIBXZLCHIV-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCC(C(C)(C)CC)CC1

Additional information on 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid

1-Methyl-4-(2-Methylbutan-2-yl)cyclohexane-1-carboxylic Acid (CAS No: 2060037-14-9)

The compound 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid, identified by the CAS number 2060037-14-9, is a complex organic molecule with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of cyclohexane carboxylic acids, which are known for their versatility in chemical synthesis and their potential in pharmaceutical and material science research.

The molecular structure of 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring substituted with a methyl group at position 1 and a 2-methylbutan-2-yl group at position 4, along with a carboxylic acid group at position 1. This substitution pattern imparts unique physical and chemical properties to the molecule, making it suitable for various applications.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the development of new antibiotics and anti-inflammatory agents. The bulky substituents on the cyclohexane ring contribute to its stability and selectivity in binding to target proteins, making it an attractive candidate for medicinal chemistry research.

In addition to its pharmaceutical applications, 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid has shown promise in materials science. Its rigid structure and ability to form stable crystalline phases make it a potential candidate for use in advanced materials such as high-performance polymers and liquid crystals. Recent advancements in crystal engineering have further enhanced its applicability in these areas.

The synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, oxidation, and subsequent functionalization steps. Researchers have optimized these processes to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes.

From an environmental perspective, studies on the biodegradability of 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid have shown that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-methyl-4-(2-methylbutan-2-yl)cyclohexane-1-carboxylic acid (CAS No: 2060037–14–9) is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as an important molecule in both academic and industrial settings.